Cas no 10066-19-0 (Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-)

Benzenemethanamine, N-(5-chloro-2-nitrophenyl)- structure
10066-19-0 structure
Product Name:Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
CAS No:10066-19-0
MF:C13H11ClN2O2
MW:262.691642045975
CID:1127066
PubChem ID:2867656
Update Time:2025-04-20

Benzenemethanamine, N-(5-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(5-chloro-2-nitrophenyl)-
    • N-benzyl-5-chloro-2-nitroaniline
    • STK032762
    • N-benzyl-N-(2-nitro-5-chlorophenyl) amine
    • AN-584/12282002
    • 10066-19-0
    • CBMicro_032456
    • QNBUOSQMMPVAOB-UHFFFAOYSA-N
    • BIM-0032458.P001
    • AKOS000291470
    • Oprea1_149010
    • SR-01000219543-1
    • SR-01000219543
    • SCHEMBL6474912
    • DTXSID20386631
    • Inchi: 1S/C13H11ClN2O2/c14-11-6-7-13(16(17)18)12(8-11)15-9-10-4-2-1-3-5-10/h1-8,15H,9H2
    • InChI Key: QNBUOSQMMPVAOB-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)NCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 262.05103
  • Monoisotopic Mass: 262.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 55.17
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